Cas no 476452-14-9 (N-{5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 476452-14-9
• MF: C₂₂H₂₈N₄OS
• MW: 396.548923492432
• CID: 6191553
• PubChem ID: 7085584
• Update Time: 2025-10-22

N-{5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• AKOS024580348
• N-[(5-ethylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
• F0528-0935
• 476452-14-9
• (1S,3s)-N-((5-(ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• N-{[5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• CCG-315185

• Inchi： 1S/C22H28N4OS/c1-2-28-21-25-24-19(26(21)18-6-4-3-5-7-18)14-23-20(27)22-11-15-8-16(12-22)10-17(9-15)13-22/h3-7,15-17H,2,8-14H2,1H3,(H,23,27)
• InChI Key： SBFWMAWUDSGHDG-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C(CNC(C23CC4CC(CC(C4)C2)C3)=O)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 396.19838270g/mol
• Monoisotopic Mass: 396.19838270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

N-{5-(Ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

The compound N-{5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 476452-14-9) is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry and carboxamide functionality. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields, including drug discovery and materials science.

At its core, the molecule features an adamantane framework, a diamondoid structure known for its exceptional stability and rigidity. The adamantane moiety is connected to a carboxamide group, which introduces hydrogen bonding capabilities and enhances the molecule's solubility in polar solvents. This combination makes the compound particularly interesting for researchers exploring bioavailability and drug delivery systems.

The 1,2,4-triazole ring in the molecule is a heterocyclic structure that contributes to the compound's electronic properties. The triazole ring is further substituted with an ethylsulfanyl group and a phenyl group, which add to the molecule's complexity and functional diversity. These substituents not only influence the molecule's reactivity but also play a crucial role in its potential biological activity.

Recent studies have highlighted the importance of such molecules in medicinal chemistry. For instance, the presence of a triazole ring is often associated with anti-inflammatory and antifungal properties. Additionally, the adamantane framework has been linked to neuroprotective effects in preclinical models, making this compound a promising candidate for further exploration in therapeutic development.

From a synthetic perspective, the construction of this molecule involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the triazole ring system, followed by functionalization with the ethylsulfanyl and phenyl groups. The final step involves coupling this intermediate with an adamantane carboxylic acid derivative to form the carboxamide bond.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. By modifying the substituents on the triazole ring or altering the adamantane framework, researchers can explore a wide range of biological activities. For example, substituting the ethylsulfanyl group with other sulfur-containing moieties could enhance the molecule's antioxidant properties.

In terms of applications beyond medicine, this compound's rigid structure and functional groups make it a candidate for use in advanced materials such as polymers or nanomaterials. The triazole ring's ability to form hydrogen bonds could be exploited in designing self-healing materials or stimuli-responsive systems.

Recent advancements in computational chemistry have also enabled researchers to model this compound's behavior at atomic levels. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets, paving the way for more targeted drug design strategies.

In conclusion, N-{5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide (CAS No. 476452-14-9) represents a fascinating intersection of organic synthesis and functional molecular design. Its unique structure and versatile properties position it as a valuable tool for advancing both medicinal chemistry and materials science research.